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Compound of Interest

Compound Name: Dibenzyl adipate

CAS No.: 2451-84-5

Cat. No.: B044409

Get Quote

An Objective Comparison of Adipate Plasticizers' Environmental Impact, Supported by

Experimental Data

Adipate plasticizers, often considered safer alternatives to phthalates, are integral to numerous

applications, from flexible PVC products to medical devices. For researchers, scientists, and

drug development professionals, understanding the ecotoxicological profile of these

compounds is paramount for material selection and environmental risk assessment. This guide

provides a comprehensive comparison of the ecotoxicity of common adipate plasticizers,

presenting quantitative data, detailed experimental methodologies, and insights into their

mechanisms of action.

Quantitative Ecotoxicity Data
The following tables summarize the acute and chronic toxicity of various adipate plasticizers to

key aquatic organisms, representing different trophic levels. The data is primarily derived from

studies following standardized OECD guidelines.

Table 1: Acute and Chronic Aquatic Ecotoxicity of Adipate Plasticizers
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Plasticizer Species Endpoint Duration Value (mg/L)

Di(2-ethylhexyl)

adipate (DEHA)

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 hours >750

Pimephales

promelas

(Fathead

Minnow)

LC50 96 hours >1000

Daphnia magna

(Water Flea)

EC50

(Immobilisation)
48 hours >500

Daphnia magna

(Water Flea)

NOEC

(Reproduction)
21 days 0.16

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC50 (Growth

Inhibition)
72 hours >500

Diisononyl

adipate (DINA)

Danio rerio

(Zebrafish)
LC50 96 hours >100

Daphnia magna

(Water Flea)

EC50

(Immobilisation)
48 hours >100

Desmodesmus

subspicatus

(Green Algae)

EC50 (Growth

Inhibition)
72 hours >100

Diisodecyl

adipate (DIDA)

Danio rerio

(Zebrafish)
LC50 96 hours >100

Daphnia magna

(Water Flea)

EC50

(Immobilisation)
48 hours >100

Desmodesmus

subspicatus

(Green Algae)

EC50 (Growth

Inhibition)
72 hours >100

Diisobutyl

adipate (DIBA)

Oryzias latipes

(Japanese

LC50 (Embryo) - 11.57
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Medaka)

Table 2: Biodegradability of Adipate Plasticizers

Plasticizer Test Guideline Duration
Biodegradatio
n (%)

Classification

Di(2-ethylhexyl)

adipate (DEHA)
OECD 301F 28 days 81

Readily

Biodegradable

Diisononyl

adipate (DINA)
OECD 301F 28 days 74

Readily

Biodegradable

Diisodecyl

adipate (DIDA)
OECD 301B 28 days 17

Not Readily

Biodegradable

Experimental Protocols
The ecotoxicity data presented in this guide are predominantly based on internationally

recognized OECD (Organisation for Economic Co-operation and Development) guidelines for

the testing of chemicals. These standardized protocols ensure the reliability and comparability

of the results.

Ready Biodegradability: OECD 301F (Manometric
Respirometry Test)
This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms from a mixed population (e.g., activated sludge from a wastewater

treatment plant) and incubated under aerobic conditions in the dark or diffuse light. The

consumption of oxygen is measured over a 28-day period.

Procedure:

The test substance is added to a mineral medium in a closed respirometer, along with an

inoculum of microorganisms.
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The consumption of oxygen is monitored, usually by measuring the pressure change in

the headspace of the respirometer.

The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen

demand (ThOD) or chemical oxygen demand (COD).

A substance is considered "readily biodegradable" if it reaches at least 60%

biodegradation within a 10-day window during the 28-day test period.[1]

Acute Immobilisation Test for Daphnia sp.: OECD 202
This test assesses the acute toxicity of a substance to daphnids, a crucial component of

freshwater ecosystems.

Principle: Young daphnids (Daphnia magna), aged less than 24 hours, are exposed to

various concentrations of the test substance for 48 hours. The primary endpoint is

immobilization, defined as the inability to swim within 15 seconds after gentle agitation.

Procedure:

Daphnids are placed in test chambers containing the test substance at a range of

concentrations.

The number of immobilized daphnids is recorded at 24 and 48 hours.

The results are used to calculate the EC50, which is the concentration of the substance

that causes immobilization in 50% of the daphnids.

Fish Acute Toxicity Test: OECD 203
This test evaluates the short-term lethal effects of a substance on fish.

Principle: Fish of a recommended species (e.g., Rainbow Trout, Zebrafish, Fathead Minnow)

are exposed to the test substance in a static or semi-static system for 96 hours.

Procedure:
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Fish are introduced into test tanks containing different concentrations of the test

substance.

Mortality and any abnormal behavioral or morphological changes are observed and

recorded at 24, 48, 72, and 96 hours.

The data are used to determine the LC50, the concentration of the substance that is lethal

to 50% of the test fish.

Daphnia magna Reproduction Test: OECD 211
This chronic toxicity test assesses the impact of a substance on the reproductive output of

Daphnia magna.

Principle: Young female daphnids are exposed to a range of concentrations of the test

substance over a 21-day period, encompassing several reproductive cycles.

Procedure:

Individual daphnids are maintained in test solutions with the test substance.

The survival of the parent animals and the number of live offspring produced are recorded

regularly.

The total number of live young produced per surviving parent animal is the primary

endpoint. This data is used to determine the No Observed Effect Concentration (NOEC),

the highest tested concentration at which no statistically significant adverse effect on

reproduction is observed.

Potential Mechanisms of Ecotoxicity: Endocrine
Disruption
Some adipate plasticizers have been investigated for their potential to act as endocrine-

disrupting chemicals (EDCs), which can interfere with the hormonal systems of organisms. Two

key pathways of concern are the thyroid hormone system and the peroxisome proliferator-

activated receptor (PPAR) signaling pathway.
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Thyroid Hormone Pathway Disruption
Studies have suggested that certain adipates, such as Di(2-ethylhexyl) adipate (DEHA) and

Diisobutyl adipate (DIBA), may interfere with the thyroid hormone system in fish.[2][3] This can

lead to developmental and metabolic abnormalities.
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Figure 1. Potential disruption of the thyroid hormone pathway by adipate plasticizers in fish.

Peroxisome Proliferator-Activated Receptor (PPAR)
Signaling Pathway
PPARs are nuclear receptors that play a crucial role in lipid metabolism and energy

homeostasis. Some plasticizers are known to activate PPARs, which can lead to adverse

effects. While research on adipates is ongoing, this pathway represents a potential mechanism

for their ecotoxicological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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